Cas no 1436238-99-1 (4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile)

• Product Name: 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile
• CAS No: 1436238-99-1
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5402971
• Update Time: 2025-05-30

4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile

• Inchi： 1S/C14H14N2O3/c1-10(17)11-2-4-12(5-3-11)14(18)16-6-7-19-9-13(16)8-15/h2-5,13H,6-7,9H2,1H3
• InChI Key： KQCNSJDWHMTQTA-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(C(C)=O)C=C2)CCOCC1C#N

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.3±50.0 °C(Predicted)
• pka: -5.63±0.40(Predicted)

Additional information on 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile

Recent Advances in the Study of 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile (CAS: 1436238-99-1)

The compound 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile (CAS: 1436238-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique morpholinecarbonitrile scaffold, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. Recent studies have highlighted its promising activity as a kinase inhibitor, making it a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile derivatives. The study demonstrated that this compound exhibits potent inhibitory effects on specific protein kinases, which are critical in the regulation of cell proliferation and survival. The researchers utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing high affinity for the ATP-binding sites of target kinases. These findings suggest potential applications in targeted cancer therapies.

Another notable study, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory properties of 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile. The researchers identified its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This anti-inflammatory activity was attributed to the compound's interaction with the NF-κB signaling pathway, a key regulator of immune responses. These results open new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic properties of 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile have been reported in a 2024 preclinical study. The compound exhibited favorable oral bioavailability and metabolic stability in rodent models, supporting its potential as a lead compound for oral drug formulations. Additionally, toxicity assessments indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the translational potential of this molecule in clinical settings.

In summary, the latest research on 4-(4-Acetylbenzoyl)-3-morpholinecarbonitrile (CAS: 1436238-99-1) highlights its multifaceted biological activities and therapeutic potential. Its dual role as a kinase inhibitor and anti-inflammatory agent positions it as a promising candidate for further drug development. Future studies should focus on optimizing its chemical structure for enhanced potency and selectivity, as well as advancing it through clinical trials to validate its efficacy and safety in humans.